![molecular formula C14H17NOS B2808124 (E)-1-(3-(methylthio)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one CAS No. 1798397-36-0](/img/structure/B2808124.png)
(E)-1-(3-(methylthio)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one
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Description
(E)-1-(3-(methylthio)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one is a useful research compound. Its molecular formula is C14H17NOS and its molecular weight is 247.36. The purity is usually 95%.
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Scientific Research Applications
Pyrrolidine Derivatives in Drug Discovery
Pyrrolidine, a five-membered nitrogen-containing heterocycle, is a critical scaffold in medicinal chemistry for developing compounds to treat human diseases. The saturation and non-planarity of the pyrrolidine ring, due to its sp3-hybridization, contribute significantly to stereochemistry and three-dimensional molecular coverage. This structural feature enhances the exploration of pharmacophore space and impacts biological activity. For instance, derivatives including pyrrolizines, pyrrolidine-2-one, and pyrrolidine-2,5-diones have been investigated for their selectivity and biological profiles across various targets. The versatility of pyrrolidine derivatives in synthesizing bioactive molecules underscores their importance in creating novel therapeutic agents with diverse biological profiles (Li Petri et al., 2021).
Role in Enantioselective Synthesis
The stereochemistry of pyrrolidine derivatives, such as phenylpiracetam and its methyl derivative, has been a focal point in improving pharmacological profiles. Research shows a direct relationship between the configuration of stereocenters in these compounds and their biological properties, demonstrating the significance of enantiomerically pure compounds in enhancing pharmacological efficacy. This relationship highlights the necessity of drug substance purification to isolate the most effective stereoisomer, emphasizing the role of pyrrolidine derivatives in developing cognitive enhancers and neuroprotective agents (Veinberg et al., 2015).
Influence on Cytochrome P450 Isoforms
The metabolic implications of compounds on cytochrome P450 isoforms, a crucial enzyme system for drug metabolism, are significant for understanding drug-drug interactions (DDIs). While not directly related to "(E)-1-(3-(methylthio)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one," understanding the selectivity and potency of chemical inhibitors against various CYP isoforms provides insights into how related compounds might interact within biological systems, influencing pharmacokinetics and DDIs (Khojasteh et al., 2011).
Contributions to Food Chemistry
Pyrrolidine and its derivatives have been explored in the context of food chemistry, particularly in understanding the formation of certain carcinogens like PhIP (2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine) in processed foods. This research sheds light on the role of lipids and carbohydrates in the Strecker degradation pathways and the formation of reactive carbonyls, which are crucial for understanding food safety and carcinogen formation (Zamora & Hidalgo, 2015).
Properties
IUPAC Name |
(E)-1-(3-methylsulfanylpyrrolidin-1-yl)-3-phenylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NOS/c1-17-13-9-10-15(11-13)14(16)8-7-12-5-3-2-4-6-12/h2-8,13H,9-11H2,1H3/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKQXRSUTVQLTHW-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1CCN(C1)C(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1CCN(C1)C(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.